3-{3-[3-(2-naphthoyl)-1-piperidinyl]-3-oxopropyl}-4(3H)-quinazolinone

• IUPAC Name: 3-[3-[3-(naphthalene-2-carbonyl)piperidin-1-yl]-3-oxopropyl]quinazolin-4-one
• InChI: InChI=1S/C27H25N3O3/c31-25(13-15-30-18-28-24-10-4-3-9-23(24)27(30)33)29-14-5-8-22(17-29)26(32)21-12-11-19-6-1-2-7-20(19)16-21/h1-4,6-7,9-12,16,18,22H,5,8,13-15,17H2
• InChI Key: YMJGCNVYSYJNGH-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CCN2C=NC3=CC=CC=C3C2=O)C(=O)C4=CC5=CC=CC=C5C=C4
• Molecular Formula: C27H25N3O3
• Molecular Weight: 439.5 g/mol

Description

3-{3-[3-(2-naphthoyl)-1-piperidinyl]-3-oxopropyl}-4(3H)-quinazolinone, commonly known as JWH-018, is a synthetic cannabinoid that was first synthesized in 1995 by John W. Huffman. It is a potent agonist of the cannabinoid receptors CB1 and CB2 and is known to produce similar effects to those of THC, the active ingredient in marijuana. JWH-018 has been widely studied for its potential therapeutic applications and its mechanism of action.

Mechanism of Action

JWH-018 acts as a potent agonist of the CB1 and CB2 receptors, which are found throughout the body and are involved in a variety of physiological processes, including pain sensation, inflammation, and mood regulation. When JWH-018 binds to these receptors, it produces a variety of effects, including euphoria, relaxation, and altered perception.
Biochemical and Physiological Effects:
JWH-018 has been shown to produce a range of biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature, as well as altered perception, mood, and cognitive function. It has also been shown to produce analgesic and anti-inflammatory effects, as well as to inhibit the growth of certain types of cancer cells.

Advantages and Limitations for Lab Experiments

JWH-018 has several advantages for use in laboratory experiments, including its potency, selectivity, and stability. However, it also has several limitations, including its potential for abuse and its potential to produce unwanted side effects.

Future Directions

There are several future directions for research on JWH-018, including its potential use in the treatment of pain, inflammation, anxiety, and depression, as well as its potential use in cancer treatment. Other areas of research may include the development of more selective agonists of the CB1 and CB2 receptors, as well as the development of new synthetic cannabinoids with improved therapeutic profiles.

Synthesis Methods

JWH-018 is synthesized by reacting 1-naphthoyl chloride with 1-pentylindole in the presence of a Lewis acid catalyst. The resulting product is then reacted with 3-(dimethylamino)propyl chloride and 4-quinazolinone in the presence of a base to yield JWH-018.

Scientific Research Applications

JWH-018 has been widely studied for its potential therapeutic applications, including its ability to relieve pain, reduce inflammation, and treat anxiety and depression. It has also been studied for its potential use in cancer treatment, as it has been shown to inhibit the growth of certain types of cancer cells.